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Compound of Interest

Compound Name: 3,4,5-Trimethoxyphenylacetonitrile

Cat. No.: B1346109 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 3,4,5-Trimethoxyphenylacetonitrile. Adherence to

these procedures is vital for ensuring personal safety and proper disposal.

Hazard Identification and Safety Data
3,4,5-Trimethoxyphenylacetonitrile is classified as a hazardous substance. Below is a

summary of its key hazard information.
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Identifier Value

Chemical Name 3,4,5-Trimethoxyphenylacetonitrile

CAS Number 13338-63-1

Molecular Formula C₁₁H₁₃NO₃

Molecular Weight 207.23 g/mol

Appearance Solid

Signal Word Warning

Hazard Classifications

Acute Toxicity, Oral (Category 4)Acute Toxicity,

Dermal (Category 4)Acute Toxicity, Inhalation

(Category 4)

Hazard Statements
H302: Harmful if swallowedH312: Harmful in

contact with skinH332: Harmful if inhaled

UN Number 3439

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 3,4,5-
Trimethoxyphenylacetonitrile to minimize exposure risk.

Hand Protection: Chemical-resistant gloves are required. Nitrile gloves are a suitable option

for handling this substance. Always inspect gloves for integrity before use and replace them

immediately if they become contaminated.

Eye and Face Protection: Safety glasses with side shields or chemical safety goggles are

essential to protect against dust particles and splashes.

Respiratory Protection: For operations that may generate dust, a NIOSH-approved N95 dust

mask or a higher level of respiratory protection should be used.

Skin and Body Protection: A laboratory coat must be worn. For larger quantities or when

there is a significant risk of spillage, additional protective clothing such as an apron or

coveralls may be necessary.
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Operational Plan for Safe Handling
A systematic approach is crucial when working with 3,4,5-Trimethoxyphenylacetonitrile. The

following workflow outlines the key steps for safe handling from preparation to cleanup.

Preparation Handling Post-Handling

Review Safety Data Sheet Don Appropriate PPE Work in a Ventilated Area Weigh and Transfer Carefully Minimize Dust Generation Decontaminate Work Surfaces Segregate and Label Waste Remove and Dispose of PPE Properly Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of 3,4,5-Trimethoxyphenylacetonitrile.

Experimental Protocols:

Weighing and Transferring:

Perform all manipulations of the solid compound within a chemical fume hood or a

ventilated enclosure to minimize inhalation exposure.

Use a dedicated, clean spatula and weighing vessel.

To prevent dust generation, avoid pouring the solid from a height. Instead, gently scoop

and transfer the material.

If the compound needs to be dissolved, add the solvent to the vessel containing the solid

slowly to avoid splashing.

Spill Management:

In case of a small spill, carefully sweep up the solid material, avoiding dust creation. Use a

dampened paper towel to wipe the area after sweeping.

Place all contaminated materials into a sealed container labeled as hazardous waste.

For larger spills, evacuate the area and follow your institution's emergency procedures.
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Disposal Plan
Proper disposal of 3,4,5-Trimethoxyphenylacetonitrile and associated waste is critical to

prevent environmental contamination and ensure regulatory compliance.

Chemical Waste:

Unused or waste 3,4,5-Trimethoxyphenylacetonitrile must be disposed of as hazardous

chemical waste.

Collect the solid waste in a clearly labeled, sealed, and compatible container. The label

should include the full chemical name and the words "Hazardous Waste".

Arrange for pickup and disposal through your institution's Environmental Health and Safety

(EHS) office or a licensed chemical waste disposal contractor.

Contaminated Materials:

All materials that have come into contact with 3,4,5-Trimethoxyphenylacetonitrile, such

as gloves, weigh boats, and absorbent paper, must be treated as hazardous waste.

Place these items in a designated, labeled hazardous waste container.

Empty Containers:

Empty containers that held 3,4,5-Trimethoxyphenylacetonitrile should be triple-rinsed

with a suitable solvent.

The rinsate must be collected and disposed of as hazardous waste.

After triple-rinsing, the container can be disposed of as non-hazardous waste, with the

label defaced or removed.

Note: Never dispose of 3,4,5-Trimethoxyphenylacetonitrile down the drain or in the regular

trash.

First Aid Measures
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In the event of exposure, immediate action is necessary.

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[1]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes while

removing contaminated clothing. Seek medical

attention if irritation persists.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[1]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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